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Compound of Interest

Compound Name: Methyl homoserinate

Cat. No.: B15315554

This guide provides a comprehensive overview of methyl homoserinate, including its
chemical identifiers, safety information, potential synthetic methods, and its role in biological
signaling pathways. This document is intended for researchers, scientists, and professionals
involved in drug development and chemical synthesis.

Chemical Identification

Methyl homoserinate can exist in various forms, each with a distinct Chemical Abstracts
Service (CAS) number. The specific CAS number is dependent on the stereochemistry and
whether it is in its free amine or salt form.
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Compound Name CAS Number Notes
L-Homoserine Methyl Ester The hydrochloride salt of the L-
_ 943654-96-4 ,
Hydrochloride isomer.[1][2]
L-Homoserine Methyl Ester The free base of the L-isomer.
_ 210772-73-9
(free amine) [1][3]
] Likely refers to the racemic
Homoserine, methyl ester 764724-37-0
(DL) form.[4]
(S)-N-Boc-L-homoserine An N-protected and tosylated
120042-09-3 o
Methyl Ester Tosylate derivative.[5]

N-Boc-L-homoserine Methyl o
Est 120042-11-7 An N-protected derivative.[6][7]
ster

Safety Data

A specific Safety Data Sheet (SDS) for methyl homoserinate was not readily available.
However, by examining the SDS of structurally similar compounds, such as L-Homoserine and
other amino acid methyl esters, a general safety profile can be inferred. It is crucial to handle
this compound with care, assuming it may possess hazards similar to its analogues until a
definitive SDS is available.

General Precautions:

» Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or
spray. Avoid contact with skin and eyes. Wash hands thoroughly after handling.[8][9]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or glasses.[8]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[8]
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

o Storage: Store in a cool, dry, well-ventilated place. Keep container tightly closed.[8]
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o First Aid:

o

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

[¢]

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move to fresh air.

[¢]

[e]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.

Physical and Chemical Properties (of L-Homoserine as a proxy):

Property Value

Appearance White crystalline powder
Melting Point 203 °C (decomposes)|[8]
Solubility 110 g/L in water at 30 °C[8]

Experimental Protocols

While a specific protocol for the synthesis of methyl homoserinate was not found, a general
and widely used method for the preparation of amino acid methyl esters involves the
esterification of the corresponding amino acid in methanol with a catalyst. A common and
effective method utilizes thionyl chloride or trimethylchlorosilane.

Example Protocol: Synthesis of an Amino Acid Methyl Ester Hydrochloride

This protocol is adapted from established methods for the synthesis of other amino acid methyl
esters.[7][10]

Materials:
e L-Homoserine
e Methanol (anhydrous)

e Thionyl chloride (SOCI2) or Trimethylchlorosilane (TMSCI)
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Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

Suspend L-homoserine in anhydrous methanol in a round-bottom flask equipped with a
magnetic stir bar. The flask should be cooled in an ice bath.

Slowly add thionyl chloride or trimethylchlorosilane dropwise to the stirred suspension. This
step is exothermic and should be performed with caution in a fume hood.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at
room temperature.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, remove the solvent and excess reagent under reduced
pressure using a rotary evaporator.

The resulting solid will be the hydrochloride salt of L-homoserine methyl ester. Further
purification can be achieved by recrystallization if necessary.

Signaling Pathways and Biological Relevance

Homoserine derivatives play a crucial role in bacterial cell-to-cell communication, a process

known as quorum sensing. Specifically, acylated homoserine lactones (AHLS) are a class of

signaling molecules used by many Gram-negative bacteria to coordinate gene expression in a

population-density-dependent manner.

The general mechanism of AHL-mediated quorum sensing involves the synthesis of AHLs by a

LuxI-family synthase. As the bacterial population density increases, the concentration of AHLs

in the environment also increases. Once a threshold concentration is reached, AHLs diffuse

back into the cells and bind to a LuxR-family transcriptional regulator. This complex then
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activates or represses the transcription of target genes, leading to a coordinated population-
wide response, such as biofilm formation, virulence factor production, and bioluminescence.

Below is a diagram illustrating the basic principle of quorum sensing involving homoserine
derivatives.

Caption: Generalized workflow of acyl-homoserine lactone-mediated quorum sensing in
bacteria.

While methyl homoserinate itself is not the direct signaling molecule, its structural similarity to
the homoserine lactone core of AHLs makes it a compound of interest for studies aimed at
understanding or disrupting quorum sensing pathways. The biological activity of methyl esters,
in general, is diverse, with some exhibiting antimicrobial, antioxidant, and anti-inflammatory
properties.[3][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15315554#methyl-homoserinate-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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